- Metal-free hypervalent iodine-promoted tandem carbonyl migration and unactivated C(Ph)-C(Alkyl) bond cleavage for quinolone scaffold synthesis, Chemical Communications (Cambridge, 2022, 58(60), 8340-8343
Cas no 2801602-05-9 (Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate)
![Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate structure](https://ossimg.kuujia.com/scimg/2802000/2801602-05-9x500.png)
2801602-05-9 structure
Product Name:Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate
CAS No:2801602-05-9
MF:C12H11F3O3
MW:260.209154367447
CID:6620235
Update Time:2024-01-15
Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate
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- Inchi： 1S/C12H11F3O3/c1-2-18-11(17)7-10(16)8-5-3-4-6-9(8)12(13,14)15/h3-7,16H,2H2,1H3
- InChI Key： GBFZXTGOFKHFBM-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C=C(O)C1=CC=CC=C1C(F)(F)F
Experimental Properties
- Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 323.4±42.0 °C(Predicted)
- pka: 8.24±0.60(Predicted)
Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ; 12 h, rt
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 4 h, rt; cooled; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 4 h, rt; cooled; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate Raw materials
Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate Preparation Products
Ethyl 3-hydroxy-3-[2-(trifluoromethyl)phenyl]-2-propenoate Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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